ethyl 2-({[4-(3-hydroxyphenyl)-1-piperazinyl]carbonothioyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[4-(3-hydroxyphenyl)piperazine-1-carbothioyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C22H27N3O3S2/c1-2-28-21(27)19-17-8-3-4-9-18(17)30-20(19)23-22(29)25-12-10-24(11-13-25)15-6-5-7-16(26)14-15/h5-7,14,26H,2-4,8-13H2,1H3,(H,23,29)
• InChI Key: HNOFXSCPDPWKSD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=S)N3CCN(CC3)C4=CC(=CC=C4)O
• Molecular Formula: C22H27N3O3S2
• Molecular Weight: 445.6 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex reactions where ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate serves as a key intermediate. This compound can undergo further chemical transformations to derive various derivatives with potential antimicrobial and anti-inflammatory activities, as demonstrated by Narayana et al. (2006) who explored its conversion into different substituted pyrimidinones and Schiff bases, showing the versatility of the core structure in synthetic chemistry (Narayana et al., 2006).

Molecular Structure Analysis

The molecular structure of compounds similar to the target molecule has been studied through crystallography and spectroscopy. For example, Menati et al. (2020) characterized a new azo-Schiff base derivative of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate using X-ray diffraction, confirming its planar structure and intermolecular hydrogen bonding (Menati et al., 2020).

Chemical Reactions and Properties

Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and its derivatives engage in various chemical reactions, forming complex structures with different functional groups. For instance, the reaction with secondary amines leads to the formation of N,N′-disubstituted piperazine derivatives, demonstrating the compound's reactivity and potential for creating diverse chemical entities (Vasileva et al., 2018).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting points, and crystalline structure, play a crucial role in their application and handling. The synthesized compound by Menati et al. was crystallized in the triclinic system, which provides insights into its stability and solubility characteristics (Menati et al., 2020).

Chemical Properties Analysis

The chemical properties, such as reactivity with different reagents, stability under various conditions, and potential for further transformations, are essential for understanding the compound's utility in synthetic applications. The work by Vasileva et al. highlights the compound's reactivity towards secondary amines and piperazine, showcasing its versatility in chemical synthesis (Vasileva et al., 2018).

Scientific Research Applications

Chemical Synthesis and Modification

Ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates undergo reactions with secondary amines, leading to the formation of 4-aryl-2-(thiophen-2-yl)-4-oxobutanamides. Specifically, their reaction with piperazine results in N,N′-disubstituted piperazine derivatives, showcasing the compound's role in facilitating diverse chemical transformations. This indicates its potential application in the development of new chemical entities with varying biological activities (Vasileva et al., 2018).

Antimicrobial and Anti-inflammatory Properties

A study on ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate derivatives revealed their transformation into compounds with potential antimicrobial and non-steroidal anti-inflammatory activities. This transformation was achieved through acetylation and propionylation, followed by treatment with hydrazine hydrate, leading to the formation of Schiff bases. These compounds exhibited promising antibacterial, antifungal, and anti-inflammatory activities, suggesting their application in medicinal chemistry for developing new therapeutic agents (Narayana et al., 2006).

Synthesis of Heterocyclic Compounds

The compound serves as a precursor in the synthesis of various heterocyclic compounds, including pyridine derivatives with antimicrobial activity. This application demonstrates its versatility in synthetic organic chemistry, providing a platform for the development of new drugs with potential applications in treating microbial infections (Patel & Agravat, 2011).